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Compound of Interest

Compound Name: 1-Methoxy-2-butanol

Cat. No.: B1294847 Get Quote

Solubility Characteristics of 1-Methoxy-2-
butanol: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-
Methoxy-2-butanol in water and various organic solvents. Due to its amphiphilic nature,

possessing both a hydrophilic hydroxyl group and a lipophilic ether and butyl backbone, 1-
Methoxy-2-butanol exhibits a versatile solvency profile, making it a valuable component in

numerous research and development applications.

Core Physical and Chemical Properties
1-Methoxy-2-butanol is a colorless, liquid organic compound classified as a glycol ether. Its

unique structure, featuring a methoxy group on the first carbon and a hydroxyl group on the

second carbon of a butane chain, dictates its solubility behavior.
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Property Value

Molecular Formula C₅H₁₂O₂

Molecular Weight 104.15 g/mol

Boiling Point 133-135 °C

Density 0.906 g/mL at 25 °C

Flash Point 39 °C (102.2 °F)

logP (Octanol-Water Partition Coefficient) 0.404

Quantitative Solubility Data
Quantitative experimental data on the solubility of 1-Methoxy-2-butanol in a wide range of

organic solvents is not extensively available in publicly accessible literature. However, its water

solubility has been estimated, and its miscibility with organic solvents can be inferred from its

structural similarity to other propylene glycol ethers.

Solubility in Water
The presence of a hydroxyl group allows 1-Methoxy-2-butanol to form hydrogen bonds with

water, contributing to its moderate water solubility.

Solvent Temperature (°C) Solubility Data Type

Water 25 3.662 x 10⁵ mg/L Estimated[1]

This estimated value suggests a high degree of solubility in water. The logarithmic water

solubility parameter (log₁₀WS) for 1-Methoxy-2-butanol is reported as -0.38, further indicating

moderate water solubility.

Solubility in Organic Solvents
Based on the general behavior of glycol ethers and the principle of "like dissolves like," 1-
Methoxy-2-butanol is expected to be miscible with a wide array of organic solvents. Propylene

glycol ethers, a closely related class of compounds, are known to be miscible with most
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common organic solvents. For instance, 1-methoxy-2-propanol is readily soluble in ethanol,

acetone, and chloroform. Similarly, 2-methoxyethanol dissolves readily in water and most

organic solvents.

The following table summarizes the expected miscibility of 1-Methoxy-2-butanol based on the

properties of analogous compounds. "Miscible" indicates that the two liquids can be mixed in all

proportions to form a homogeneous solution.

Solvent Class Representative Solvents Expected Miscibility

Alcohols
Methanol, Ethanol,

Isopropanol
Miscible

Ketones Acetone, Methyl Ethyl Ketone Miscible

Ethers Diethyl Ether, Tetrahydrofuran Miscible

Aromatic Hydrocarbons Toluene, Benzene Likely Miscible/Soluble

Halogenated Hydrocarbons Dichloromethane, Chloroform Miscible

Esters Ethyl Acetate Likely Miscible/Soluble

Non-polar Hydrocarbons Hexane, Heptane
Limited Miscibility/Partial

Solubility

Experimental Protocols for Solubility Determination
The "gold standard" for determining the equilibrium solubility of a compound is the shake-flask

method. This method involves saturating a solvent with a solute and then measuring the

concentration of the solute in the solution. The following is a detailed protocol for determining

the solubility of a liquid solute like 1-Methoxy-2-butanol in a given solvent.

Shake-Flask Method for Liquid Solute
Objective: To determine the equilibrium solubility of 1-Methoxy-2-butanol in a selected solvent

at a specific temperature.

Materials:
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1-Methoxy-2-butanol (high purity)

Solvent of interest (e.g., water, ethanol, toluene)

Glass vials with PTFE-lined screw caps

Thermostatically controlled shaker or water bath

Analytical balance

Pipettes and syringes

Centrifuge (optional)

Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detection - GC-FID)

Procedure:

Preparation of Supersaturated Solution:

Add a known volume of the solvent to a series of glass vials.

Add an excess amount of 1-Methoxy-2-butanol to each vial. An excess is present if a

separate phase of 1-Methoxy-2-butanol is visible after initial mixing.

Securely cap the vials to prevent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C).

Agitate the vials for a sufficient period to allow the system to reach equilibrium. A typical

duration is 24 to 72 hours. The agitation should be vigorous enough to ensure thorough

mixing of the two phases.

Phase Separation:
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After the equilibration period, cease agitation and allow the vials to stand undisturbed in

the temperature-controlled environment for at least 24 hours to allow for complete phase

separation.

Alternatively, the vials can be centrifuged to accelerate phase separation.

Sampling:

Carefully extract an aliquot from the solvent phase (the saturated solution). It is crucial to

avoid disturbing the undissolved 1-Methoxy-2-butanol phase. A syringe with a needle is

often used for this purpose.

Quantification:

Prepare a series of calibration standards of 1-Methoxy-2-butanol in the pure solvent.

Analyze the collected aliquot and the calibration standards using a suitable analytical

method, such as GC-FID.

Determine the concentration of 1-Methoxy-2-butanol in the aliquot by comparing its

response to the calibration curve. This concentration represents the solubility of 1-
Methoxy-2-butanol in the solvent at the specified temperature.

Data Reporting:

Express the solubility in appropriate units, such as g/100 mL, mol/L, or as a weight

percentage.

Visualizing the Experimental Workflow
The following diagrams illustrate the key steps in the experimental determination of solubility

using the shake-flask method.
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Shake-Flask Solubility Determination Workflow
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Structure-Solubility Relationship

In conclusion, 1-Methoxy-2-butanol is a versatile solvent with moderate water solubility and

broad miscibility with a range of organic solvents. While extensive quantitative data is limited,

its solubility characteristics can be reliably predicted based on its chemical structure and

comparison with related glycol ethers. The experimental protocols outlined in this guide provide

a robust framework for researchers to determine precise solubility data for their specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294847#solubility-characteristics-of-1-methoxy-2-
butanol-in-water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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